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This technical support center provides troubleshooting guidance and answers to frequently

asked questions concerning the long-term storage of heparinized blood samples. It is intended

for researchers, scientists, and drug development professionals to help ensure the integrity and

quality of their stored specimens for reliable experimental outcomes.

Troubleshooting Guides
This section addresses specific issues that may arise during the handling and storage of

heparinized blood samples.

Issue 1: Unexpected Changes in Analyte Concentrations
Q: My analyte concentrations in stored heparinized plasma are different from fresh samples.

What could be the cause?

A: Several factors can alter analyte concentrations during storage. Prolonged contact between

plasma and blood cells before centrifugation can lead to significant variations. For instance,

lactate dehydrogenase (LDH), phosphorus, and potassium levels can change when whole

blood is stored for extended periods at room temperature.[1][2] Additionally, storage

temperature significantly influences the stability of many analytes.[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 14 Tech Support

https://www.benchchem.com/product/b1262235#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC6807083/
https://www.researchgate.net/post/How_does_the_stability_of_routine_biochemical_analytes_in_whole_blood_and_plasma_from_lithium_heparin_gel_tubes_change_during_a_6-hour_storage_period
https://pmc.ncbi.nlm.nih.gov/articles/PMC6807083/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262235?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Steps:

Review your processing workflow: Ensure that centrifugation to separate plasma from whole

blood occurs promptly after collection. For many routine biochemical analytes, processing

within a few hours is recommended.[1][2]

Verify storage temperature: Confirm that samples have been consistently stored at the

correct temperature. Fluctuations in temperature can affect analyte stability.

Consider the specific analyte's stability: Different analytes have varying stability profiles.

Refer to the data tables below for specific analyte stability under different storage conditions.

For example, ammonia is highly unstable and should be analyzed immediately, as its

concentration can be affected after just one hour of storage at +4°C and three hours at

-20°C.[3][4][5]

Check for evaporation: Improperly sealed tubes can lead to sample evaporation, which

concentrates analytes and results in erroneously high readings.[6][7][8] Ensure tubes are

tightly capped and consider using parafilm for long-term storage.

Issue 2: Evidence of Hemolysis in Stored Samples
Q: My thawed heparinized plasma samples have a reddish tint, suggesting hemolysis. What

causes this and how can I prevent it?

A: Hemolysis, the rupture of red blood cells, releases intracellular components into the plasma,

significantly impacting the accuracy of downstream assays. Common causes include

mechanical stress during sample collection and handling, improper storage temperatures, and

damage from freeze-thaw cycles.

Troubleshooting Steps:

Optimize blood collection technique: Use appropriate needle gauges and avoid vigorous

shaking of the collection tubes. Gentle inversion is sufficient to mix the blood with heparin.[9]

[10]

Control storage and transport temperature: Avoid storing or transporting whole blood

samples in direct contact with ice, as this can cause hemolysis and cell damage.[11] For
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many applications, maintaining a temperature of 4-5°C to 18-22°C is recommended for

transportation before processing.[11]

Minimize freeze-thaw cycles: Repeatedly freezing and thawing plasma samples can lead to

protein degradation and may contribute to hemolysis.[12][13][14] Aliquoting samples into

smaller volumes for single-use is a best practice.

Evaluate for reverse pseudohyperkalemia: In patients with hyperleukocytosis, heparin can

make neoplastic white blood cells fragile, leading to potassium leakage without visible

hemolysis.[15][16][17]

Issue 3: Clot Formation in Heparinized Tubes
Q: I am observing clots in my heparinized blood samples upon thawing or during processing.

Why is this happening?

A: Heparin is an anticoagulant that prevents clotting by inhibiting thrombin.[9][10] The presence

of clots indicates a failure in this process, which can be due to several reasons.

Troubleshooting Steps:

Ensure proper mixing: Immediately after collection, gently invert the heparin tube several

times to ensure thorough mixing of the anticoagulant with the blood.[9][10] Improper mixing

can lead to localized clotting.[9]

Verify heparin concentration: Use the correct type and volume of blood for the heparin tube

to ensure the final heparin concentration is adequate to prevent clotting. An excess of

heparin can also interfere with some downstream assays.[18]

Check for storage precipitates: Long-term storage of heparinized plasma, especially at

temperatures warmer than -80°C, can lead to the formation of insoluble protein aggregates,

sometimes referred to as storage precipitates.[19] These can be mistaken for clots. Storing

at -80°C can mitigate this issue.[19]

Issue 4: pH Shifts in Stored Blood Samples
Q: The pH of my stored heparinized blood samples has changed. What would cause this?
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A: Changes in blood pH during storage are primarily due to cellular metabolism. Leukocytes

and other cells continue to consume glucose and produce lactic acid and carbon dioxide,

leading to a decrease in pH.

Troubleshooting Steps:

Minimize storage time at room temperature: The rate of metabolic activity is higher at room

temperature. For pH-sensitive analyses like blood gas measurement, it is crucial to analyze

the samples as quickly as possible.[20][21][22]

Store at lower temperatures: Storing samples at 4°C slows down cellular metabolism, thus

preserving the pH for a longer duration compared to room temperature storage.[20][21][22]

For fetal blood samples, refrigeration is recommended if storage is expected to exceed 50

minutes.[21]

Consider the sample container: For blood gas analysis, glass syringes are preferred for

longer storage as they are less permeable to gases compared to plastic syringes.[20][22]

Frequently Asked Questions (FAQs)
Q1: What is the optimal temperature for long-term storage of heparinized plasma?

For long-term cryopreservation, storing heparinized plasma at -80°C is recommended to

maintain the stability of most analytes and prevent the formation of storage precipitates.[18][19]

While some samples can be stored at -20°C for shorter periods, -80°C is the standard for

biobanking and long-term research studies.

Q2: How many times can I freeze and thaw my heparinized plasma samples?

It is highly recommended to minimize freeze-thaw cycles, as they can lead to protein

degradation and affect the concentration of certain analytes.[12][13][14] Ideally, samples should

be aliquoted into single-use vials after the initial processing to avoid the need for repeated

thawing of the entire sample. While some analytes are stable for up to 10 freeze-thaw cycles,

others, like free fatty acids, are sensitive to repeated thawing.[13][14]

Q3: Can I use heparinized plasma for molecular biology applications like PCR?
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Caution is advised when using heparinized samples for PCR-based assays. Heparin is a

known inhibitor of enzymes like RNA polymerase and Taq polymerase, which can lead to failed

or inefficient amplification.[23][24][25][26] If heparinized samples must be used, methods to

remove heparin, such as treatment with heparinase or lithium chloride, may be necessary.[23]

[24] For genomic studies, EDTA is often the preferred anticoagulant.[11]

Q4: How long can I store whole heparinized blood before centrifugation?

The stability of analytes in whole blood is limited due to ongoing cellular metabolism. For most

routine biochemical tests, it is best to centrifuge the blood and separate the plasma within a

few hours of collection.[1][2] Storing whole blood for 10 hours at 21°C may be acceptable for

many common analytes, but not for folate and phosphate.[27]

Q5: What are the best practices for labeling and handling stored samples?

Properly label each sample vial with a unique identifier, patient information, collection date, and

time.[28] Ensure the label is durable and can withstand the storage temperature. When

handling samples, always wear appropriate personal protective equipment. Transport samples

in secure containers to prevent breakage and contamination.[28]

Quantitative Data on Analyte Stability
The following tables summarize the stability of various analytes in heparinized blood and

plasma under different storage conditions.

Table 1: Stability of Analytes in Heparinized Whole Blood Stored at Room Temperature Before

Centrifugation

Analyte
Time to Significant
Change

Observation Reference

Lactate

Dehydrogenase (LDH)
> 3 hours

Decreased

concentration
[1][2]

Phosphorus > 3 hours
Decreased

concentration
[1][2]

Potassium > 6 hours Slight decrease [1][2]
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Table 2: Stability of Analytes in Heparinized Plasma Stored at Room Temperature After

Centrifugation

Analyte
Time to Significant
Change

Observation Reference

Bicarbonates > 4 hours
Decreased

concentration
[1]

Lactate

Dehydrogenase (LDH)
> 2 hours

Increased

concentration
[1]

Table 3: Stability of Ammonia in Lithium-Heparin Plasma

Storage Temperature Time to Unacceptable Bias Reference

+4°C 1 hour [3][4][5]

-20°C 3 hours [3][4][5]

Table 4: Stability of Blood Gases in Heparinized Whole Blood

Parameter
Storage
Temperature

Time to
Significant
Change

Container Reference

pO₂ 22°C < 15 minutes Plastic Syringe [22]

pO₂ 4°C Minimal change Glass Syringe [20][22]

pCO₂ 22°C or 4°C
Minimal change

within 60 mins

Glass/Plastic

Syringe
[20][22][29]

pH 22°C
Decreases after

60 mins
Plastic Syringe [22]

pH 4°C
Stable for

several hours

Glass/Plastic

Syringe
[21][22]
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Experimental Protocols
Protocol 1: Assessment of Analyte Stability in Stored
Heparinized Plasma
Objective: To determine the stability of a specific analyte in heparinized plasma over time at a

given storage temperature.

Methodology:

Sample Collection: Collect whole blood from multiple donors into lithium heparin tubes.

Baseline Measurement (T=0): Immediately after collection, process a portion of the blood by

centrifuging at a specified speed and duration (e.g., 2000 x g for 15 minutes) to separate the

plasma. Analyze the plasma for the analyte of interest. This serves as the baseline value.

Sample Aliquoting and Storage: Aliquot the remaining plasma into multiple cryovials suitable

for the intended storage temperature (e.g., -20°C or -80°C).

Time-Point Analysis: At predefined time points (e.g., 24 hours, 1 week, 1 month, 6 months, 1

year), retrieve a set of aliquots for each donor.

Thawing and Analysis: Thaw the samples under controlled conditions (e.g., at room

temperature or in a 4°C water bath). Once thawed, gently mix and analyze for the analyte of

interest using the same analytical method as for the baseline measurement.

Data Analysis: For each time point, calculate the mean percentage change in analyte

concentration relative to the baseline (T=0) value. Compare this change to a predefined

acceptable limit of variation.

Protocol 2: Evaluation of Hemolysis in Stored Plasma
Objective: To visually and spectrophotometrically assess the degree of hemolysis in stored

plasma samples.

Methodology:
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Visual Inspection: After thawing, visually inspect the plasma aliquots against a white

background. A pink or red discoloration indicates the presence of free hemoglobin and thus,

hemolysis.

Spectrophotometric Analysis (Hemolysis Index):

Centrifuge the thawed plasma sample to pellet any particulate matter.

Measure the absorbance of the supernatant at specific wavelengths (commonly 415 nm,

450 nm, and 700 nm) using a spectrophotometer.

The absorbance at 415 nm is indicative of free hemoglobin. The other wavelengths are

used to correct for background absorbance from bilirubin and turbidity.

Calculate a hemolysis index based on the absorbance readings. Many automated clinical

chemistry analyzers perform this measurement automatically.

Interpretation: Compare the hemolysis index to established thresholds to determine the

severity of hemolysis and whether the sample is suitable for the intended analysis.

Visualizations
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Caption: Troubleshooting workflow for common issues with stored heparinized blood samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Stability of Routine Biochemical Analytes in Whole Blood and Plasma From Lithium
Heparin Gel Tubes During 6‐hr Storage - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.benchchem.com/product/b1262235/docs?utm_src=pdf-body-img#technical-support-center-long-term-storage-of-heparinized-blood-samples
https://www.benchchem.com/product/b1262235?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC6807083/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6807083/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262235?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. researchgate.net [researchgate.net]

3. Short-term and long-term storage stability of heparin plasma ammonia - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. jcp.bmj.com [jcp.bmj.com]

5. researchgate.net [researchgate.net]

6. Effects of specimen evaporation on quality control - PubMed [pubmed.ncbi.nlm.nih.gov]

7. Evaporation of serum after long-term biobank storage: A chemical analysis of maternal
serum from a large Danish pregnancy screening registry - PMC [pmc.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. The Role Of Heparin In Preserving Blood Samples [needle.tube]

10. sinymedical.com [sinymedical.com]

11. audubonbio.com [audubonbio.com]

12. Impact of Freeze-thaw Cycles and Storage Time on Plasma Samples Used in Mass
Spectrometry Based Biomarker Discovery Projects - PMC [pmc.ncbi.nlm.nih.gov]

13. Evaluation of Freeze Thaw Cycles on stored plasma in the Biobank of the Norwegian
Mother and Child Cohort Study - PMC [pmc.ncbi.nlm.nih.gov]

14. researchgate.net [researchgate.net]

15. researchgate.net [researchgate.net]

16. Early recognition of reverse pseudohyperkalemia in heparin plasma samples during
leukemic hyperleukocytosis can prevent iatrogenic hypokalemia - PubMed
[pubmed.ncbi.nlm.nih.gov]

17. Errors in Potassium Measurement: A Laboratory Perspective for the Clinician - PMC
[pmc.ncbi.nlm.nih.gov]

18. med.stanford.edu [med.stanford.edu]

19. Characterization of factors affecting the stability of frozen heparinized plasma - PubMed
[pubmed.ncbi.nlm.nih.gov]

20. Stability of pO2, pCO2 and pH in heparinized whole blood samples: influence of storage
temperature with regard to leukocyte count and syringe material - PubMed
[pubmed.ncbi.nlm.nih.gov]

21. Changes of pH-values during storage of fetal blood samples - PubMed
[pubmed.ncbi.nlm.nih.gov]

22. files01.core.ac.uk [files01.core.ac.uk]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.researchgate.net/post/How_does_the_stability_of_routine_biochemical_analytes_in_whole_blood_and_plasma_from_lithium_heparin_gel_tubes_change_during_a_6-hour_storage_period
https://pubmed.ncbi.nlm.nih.gov/25601459/
https://pubmed.ncbi.nlm.nih.gov/25601459/
https://jcp.bmj.com/content/68/4/288
https://www.researchgate.net/publication/271137380_Short-term_and_long-term_storage_stability_of_heparin_plasma_ammonia
https://pubmed.ncbi.nlm.nih.gov/970365/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10602309/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10602309/
https://www.researchgate.net/publication/46304658_Sample_evaporation_from_pierceable_cups_Still_an_important_source_of_analytical_error
https://needle.tube/resources-articles/the-role-of-heparin-in-preserving-blood-samples
https://www.sinymedical.com/heparin-blood-collection-tubes/
https://audubonbio.com/blog/5-good-practices-for-handling-blood-samples/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2657648/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2657648/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2860294/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2860294/
https://www.researchgate.net/publication/43352444_Evaluation_of_Freeze-Thaw_Cycles_on_Stored_Plasma_in_the_Biobank_of_the_Norwegian_Mother_and_Child_Cohort_Study
https://www.researchgate.net/publication/47699978_Reverse_pseudohyperkalemia_in_heparin_plasma_samples_from_a_child_with_T_cell_acute_lymphoblastic_leukemia_with_hyperleukocytosis
https://pubmed.ncbi.nlm.nih.gov/22877885/
https://pubmed.ncbi.nlm.nih.gov/22877885/
https://pubmed.ncbi.nlm.nih.gov/22877885/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3662091/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3662091/
https://med.stanford.edu/content/dam/sm/iti/documents/himc/immunoassays/Plasmaprocessing011713.pdf
https://pubmed.ncbi.nlm.nih.gov/8310678/
https://pubmed.ncbi.nlm.nih.gov/8310678/
https://pubmed.ncbi.nlm.nih.gov/1489849/
https://pubmed.ncbi.nlm.nih.gov/1489849/
https://pubmed.ncbi.nlm.nih.gov/1489849/
https://pubmed.ncbi.nlm.nih.gov/2655/
https://pubmed.ncbi.nlm.nih.gov/2655/
https://files01.core.ac.uk/download/pdf/127590107.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262235?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


23. Elimination of heparin interference during microarray processing of fresh and biobank‐
archived blood samples [ouci.dntb.gov.ua]

24. researchgate.net [researchgate.net]

25. A simple method to overcome the inhibitory effect of heparin on DNA amplification - PMC
[pmc.ncbi.nlm.nih.gov]

26. researchgate.net [researchgate.net]

27. Stability of 35 biochemical and immunological routine tests after 10 hours storage and
transport of human whole blood at 21°C - PMC [pmc.ncbi.nlm.nih.gov]

28. Blood Storage In Collection Tubes [needle.tube]

29. Stability of PO2, PCO2, and pH in fresh blood samples stored in a plastic syringe with
low heparin in relation to various blood-gas and hematological parameters - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Support Center: Long-Term Storage of
Heparinized Blood Samples]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1262235/docs#technical-support-center-long-term-
storage-of-heparinized-blood-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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